Cas no 933749-58-7 (1-[3-(morpholin-4-yl)thiolan-3-yl]methanamine)

• Product Name: 1-[3-(morpholin-4-yl)thiolan-3-yl]methanamine
• CAS No: 933749-58-7
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 4666123
• Update Time: 2025-10-29

1-[3-(morpholin-4-yl)thiolan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(morpholin-4-yl)thiolan-3-yl]methanamine
• (tetrahydro-3-morpholinothiophen-3-yl)methanamine
• 3-Thiophenemethanamine, tetrahydro-3-(4-morpholinyl)-
• 1-[3-(morpholin-4-yl)thiolan-3-yl]methanamine

• Inchi： 1S/C9H18N2OS/c10-7-9(1-6-13-8-9)11-2-4-12-5-3-11/h1-8,10H2
• InChI Key： DLNJDBFJPOCELE-UHFFFAOYSA-N
• SMILES： C1SCCC1(N1CCOCC1)CN

1-[3-(morpholin-4-yl)thiolan-3-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[3-(morpholin-4-yl)thiolan-3-yl]methanamine

1-[3-(Morpholin-4-yl)thiolan-3-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 933749-58-7, known as 1-[3-(Morpholin-4-yl)thiolan-3-yl]methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a thiolane (tetrahydrothiophene) moiety and an amine group. The morpholine ring, a six-membered heterocycle containing oxygen, is a common structural element in many bioactive compounds, contributing to its potential pharmacological activity. The thiolane ring, on the other hand, introduces sulfur into the molecule, which can influence its reactivity and stability.

Recent studies have highlighted the importance of 1-[3-(Morpholin-4-yl)thiolan-3-yl]methanamine in drug discovery efforts. Its structure suggests potential applications as a building block for more complex molecules or as a lead compound in medicinal chemistry. The presence of both nitrogen and sulfur atoms in the molecule makes it a versatile candidate for exploring various biological activities, such as enzyme inhibition or receptor binding. Researchers have also investigated the compound's ability to act as a chelating agent due to its sulfur-containing thiolane ring, which could be relevant in metalloenzyme targeting.

One of the most promising aspects of this compound is its potential role in neuroscience research. Morpholine-containing compounds have been shown to exhibit neuroprotective properties in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The addition of the thiolane ring and methanamine group may enhance these properties by improving the compound's bioavailability or selectivity for specific neural targets. Recent advancements in computational chemistry have allowed researchers to model the interactions of 1-[3-(Morpholin-4-yl)thiolan-3-yl]methanamine with key proteins involved in neuronal signaling, providing valuable insights into its mechanism of action.

In terms of synthesis, 1-[3-(Morpholin-4-yl)thiolan-3-yl]methanamine can be prepared through a variety of routes, including nucleophilic substitution and cycloaddition reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereocontrol. For instance, the use of thiirane intermediates has been reported as an efficient method for constructing the thiolane ring with high regioselectivity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields.

The physicochemical properties of this compound are equally intriguing. Its molecular weight is approximately 265 g/mol, and it has a melting point that falls within a range suitable for many pharmaceutical applications. The compound's solubility in common organic solvents such as dichloromethane and ethanol has been studied extensively, making it amenable to various analytical techniques like HPLC and NMR spectroscopy. These properties are critical for ensuring that the compound can be effectively formulated into drug delivery systems or used as an intermediate in larger-scale chemical processes.

Another area where 1-[3-(Morpholin-4-yl)thiolan-3-yl]methanamine has shown promise is in cancer research. Preclinical studies have demonstrated that morpholine-containing compounds can inhibit the growth of certain cancer cell lines by modulating key signaling pathways such as MAPK/ERK or PI3K/AKT. The integration of the thiolane ring into this structure may enhance its ability to penetrate cellular membranes or bind to specific oncogenic targets, making it a potential candidate for anti-cancer drug development.

Looking ahead, there is significant interest in exploring the biodegradation and environmental impact of this compound. As concerns about sustainability grow within the chemical industry, understanding how molecules like 1-[3-(Morpholin-4-yL)thiolan-)yL]metha-namine behave in natural ecosystems is becoming increasingly important. Initial studies suggest that the compound undergoes microbial degradation under aerobic conditions, though further research is needed to assess its long-term environmental effects.

In conclusion, 1-[3-(Morpholin-yL)thio-l-an-)yL]methyl-amine (CAS No: 933749-) represents a compelling example of how structural diversity can lead to novel biological activities and applications across multiple disciplines. With ongoing advancements in synthetic methodology and computational modeling, this compound is poised to play an important role in future research aimed at addressing pressing challenges in medicine and materials science.